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Compound of Interest

Compound Name: (R)-JNJ-31020028

Cat. No.: B3081049 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (R)-JNJ-31020028. The following procedural

guidance outlines the necessary personal protective equipment (PPE), handling protocols, and

disposal plans to ensure a safe laboratory environment.

Compound Overview
(R)-JNJ-31020028 is a high-affinity, selective, and brain-penetrant antagonist of the

neuropeptide Y Y2 receptor.[1][2] It is intended for research use only and is not for human or

veterinary use.[3]

Personal Protective Equipment (PPE)
Given the nature of this research compound, a comprehensive approach to personal protection

is mandatory. The following table outlines the required PPE for handling (R)-JNJ-31020028.
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Protection Type Required Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or goggles; Face shield

if there is a splash hazard.

Protects eyes and face from

accidental splashes or aerosol

inhalation.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact with the

compound.

Body Protection Laboratory coat.
Protects clothing and skin from

contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended for

handling the solid compound

and preparing solutions.

Minimizes inhalation of dust or

aerosols.

This tiered approach to PPE is based on standard laboratory safety protocols and can be

categorized within the framework of EPA's personal protective equipment levels, most closely

aligning with a modified Level D or Level C depending on the specific procedure and potential

for aerosol generation.[4]

Handling and Operational Workflow
Proper handling of (R)-JNJ-31020028 is critical to ensure both the integrity of the compound

and the safety of laboratory personnel. The following workflow diagram illustrates the key steps

from receiving to disposal.
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Operational Workflow for (R)-JNJ-31020028

Receiving and Storage

Preparation

Experimentation

Waste Disposal

Receive Compound

Inspect for Damage

Store at Recommended Temperature

Don Appropriate PPE

Begin Handling

Weigh Compound in Fume Hood

Dissolve in Suitable Solvent

Conduct Experiment

Decontaminate Glassware and Surfaces

Post-Experiment

Dispose of Waste per Institutional Guidelines

Click to download full resolution via product page

Caption: Procedural workflow for handling (R)-JNJ-31020028.
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Storage and Stability
Proper storage is essential to maintain the viability of (R)-JNJ-31020028.

Storage Condition Duration

Stock Solution at -80°C 2 years[5]

Stock Solution at -20°C 1 year

Solid Compound
Room temperature (in continental US; may vary

elsewhere)

Solubility
The solubility of (R)-JNJ-31020028 is a key factor in preparing solutions for experimental use.

Solvent Solubility

DMSO
>10 mg/mL, 100 mg/mL (176.77 mM), 21.5

mg/mL (with ultrasonic warming)

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 2.5 mg/mL (4.42 mM)

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 2.5 mg/mL (4.42 mM)

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (4.42 mM)

If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid

dissolution.

Disposal Plan
All waste materials, including empty vials, contaminated PPE, and unused solutions, must be

disposed of in accordance with local, state, and federal regulations for chemical waste. Consult

your institution's environmental health and safety (EHS) department for specific guidelines.

Experimental Protocols
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Detailed experimental protocols will vary based on the specific research application. The

following provides a general methodology for preparing a stock solution, a common initial step.

Preparation of a 10 mM DMSO Stock Solution:

Preparation: Ensure all work is conducted in a chemical fume hood while wearing the

appropriate PPE.

Weighing: Carefully weigh the desired amount of solid (R)-JNJ-31020028.

Dissolution: Add the appropriate volume of fresh DMSO to achieve a 10 mM concentration.

For example, to prepare 1 mL of a 10 mM solution, use the following calculation based on

the molecular weight of 565.68 g/mol :

565.68 g/mol * 0.010 mol/L * 0.001 L = 0.0056568 g = 5.66 mg

Mixing: Vortex or sonicate the solution until the compound is fully dissolved. If necessary,

gentle warming can be applied.

Storage: Store the stock solution at -20°C for up to one year or at -80°C for up to two years.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3081049#personal-protective-equipment-for-
handling-r-jnj-31020028]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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